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Compound of Interest

Compound Name: Geranyl crotonate

Cat. No.: B1604941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Geranyl crotonate is a synthetic fragrance ingredient valued for its unique olfactory profile,

which is characterized by sweet, fruity, and caramellic notes.[1] As a terpene ester, it is formed

from the combination of geraniol, a monoterpene alcohol, and crotonic acid.[2] Its molecular

structure, featuring multiple double bonds, contributes to its distinct aroma and chemical

reactivity. These application notes provide a comprehensive overview of geranyl crotonate,

including its physicochemical properties, synthesis, quality control, safety assessment, and

application in fragrance formulations.

Physicochemical Properties
A thorough understanding of the physicochemical properties of geranyl crotonate is essential

for its effective use in fragrance formulations. These properties influence its volatility, solubility,

and stability.

Table 1: Physicochemical Properties of Geranyl Crotonate
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Property Value Source

Chemical Name
[(2E)-3,7-dimethylocta-2,6-

dienyl] (E)-but-2-enoate
Benchchem

CAS Number 56172-46-4 The Good Scents Company

Molecular Formula C₁₄H₂₂O₂ Benchchem

Molecular Weight 222.32 g/mol Benchchem

Appearance Colorless mobile liquid The Good Scents Company

Boiling Point ~128 °C at 0.10 inch Hg Benchchem

302.00 to 303.00 °C at 760.00

mm Hg
The Good Scents Company

Vapor Pressure
0.001 mmHg @ 25 °C

(estimated)
The Good Scents Company

Flash Point
292.00 °F (144.44 °C) (Tag

Closed Cup)
The Good Scents Company

Solubility
Soluble in alcohol and oils.

Insoluble in water.
ChemicalBook

logP (o/w) 4.471 (estimated) The Good Scents Company

Olfactory Profile and Application in Fragrance
Formulation
Geranyl crotonate possesses a multifaceted odor profile that makes it a versatile ingredient in

a perfumer's palette.

Table 2: Olfactory Profile of Geranyl Crotonate
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Aspect Description Source

Odor Type Caramellic, Fruity, Sweet The Good Scents Company

Odor Description

Sweet, caramellic, maple,

fruity, with nutty and almond-

like undertones.

The Good Scents Company

Odor Strength Medium The Good Scents Company

Substantivity
Approximately 51 hours on a

smelling strip at 100%
The Good Scents Company

Recommended Usage
Up to 10.0000% in the

fragrance concentrate.
The Good Scents Company

Blending Applications
Geranyl crotonate's sweet and fruity character allows it to be used in a variety of fragrance

types:

Fruity and Floral Accords: It can enhance the sweetness and add a modern twist to

traditional floral bouquets, particularly those centered around rose, geranium, and other

heady florals.

Gourmand and Edible Notes: Its caramellic and maple-like facets make it an excellent

component for gourmand fragrances, where it can be blended with vanilla, cocoa, and other

sweet notes to create rich and decadent accords.

Woody and Oriental Blends: It can be used to soften and add a touch of sweetness to woody

and oriental compositions, creating a harmonious balance with ingredients like sandalwood,

patchouli, and spices.

Functional Perfumery: Due to its stability, it is suitable for use in a range of functional

products including soaps, detergents, and personal care items, where it can impart a

pleasant and lasting fragrance.[3]
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Synthesis of Geranyl Crotonate via Acid-Catalyzed
Esterification
This protocol is adapted from the methodology described in U.S. Patent 2,187,694.

Objective: To synthesize geranyl crotonate from geraniol and crotonic acid using an acid

catalyst and an azeotropic solvent to drive the reaction to completion.

Materials:

Geraniol (1 mol equivalent)

Crotonic acid (1 mol equivalent)

Chlorobenzene (as a water-immiscible azeotropic solvent)

Sulfuric acid (catalytic amount)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Fractional distillation apparatus

Procedure:
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To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add

geraniol, crotonic acid, and chlorobenzene.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to a temperature of 135-140°C with vigorous stirring.

Continuously remove the water formed during the esterification by collecting the

chlorobenzene-water azeotrope in the Dean-Stark trap. Return the chlorobenzene to the

reaction flask.

Monitor the reaction progress by observing the amount of water collected. The reaction is

considered complete when water is no longer being formed.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution to neutralize the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the chlorobenzene under reduced pressure using a rotary

evaporator.

The crude geranyl crotonate is then purified by fractional distillation under reduced

pressure.

Diagram 1: Synthesis and Purification Workflow for Geranyl Crotonate

Synthesis Work-up Purification

Geraniol + Crotonic Acid +
Chlorobenzene + H₂SO₄

Esterification at 135-140°C
with Azeotropic Water Removal

(Dean-Stark)

Neutralization with
5% NaHCO₃ Solution Washing with Brine Drying with

Anhydrous MgSO₄

Solvent Removal
(Rotary Evaporation)

Fractional Distillation
under Reduced Pressure Pure Geranyl Crotonate
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Caption: Workflow for the synthesis and purification of geranyl crotonate.

Quality Control: Gas Chromatography-Mass
Spectrometry (GC-MS)
Objective: To determine the purity of the synthesized geranyl crotonate and to identify any

impurities.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fragrance analysis (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm

film thickness)

Typical GC-MS Parameters:

Table 3: Representative GC-MS Parameters for Geranyl Crotonate Analysis

Parameter Condition

Injector Temperature 250 °C

Injection Mode Split (e.g., 100:1)

Carrier Gas Helium at a constant flow of 1 mL/min

Oven Temperature Program Initial temperature: 50 °C, hold for 1 min

Ramp to 280 °C at 10 °C/min

Hold at 280 °C for 5 min

MS Source Temperature 230 °C

MS Quadrupole Temperature 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 40-400

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1604941?utm_src=pdf-body
https://www.benchchem.com/product/b1604941?utm_src=pdf-body
https://www.benchchem.com/product/b1604941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare a dilute solution of the purified geranyl crotonate in a suitable solvent (e.g., ethanol

or hexane).

Inject a small volume (e.g., 1 µL) of the solution into the GC-MS system.

Acquire the data according to the parameters listed in Table 3.

Analyze the resulting chromatogram to determine the retention time of the main peak

corresponding to geranyl crotonate.

Analyze the mass spectrum of the main peak and compare it with a reference spectrum to

confirm the identity of geranyl crotonate.

Integrate the peak areas to determine the purity of the sample and identify any minor

components.

Stability Assessment
The stability of geranyl crotonate in a finished product is crucial for ensuring the fragrance's

longevity and consistency. As an ester, it can be susceptible to hydrolysis, particularly in

aqueous or highly acidic/alkaline environments.

Protocol for Accelerated Stability Testing in a Cosmetic Emulsion:

Sample Preparation: Prepare several batches of the cosmetic emulsion, each containing a

specific concentration of geranyl crotonate. Include a control batch with no fragrance.

Storage Conditions: Store the samples under various conditions to simulate different

environmental stresses:

Elevated temperature: 40°C and 50°C

Room temperature: 25°C (as a control)

Refrigerated: 4°C
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Freeze-thaw cycles: e.g., 24 hours at -10°C followed by 24 hours at 25°C, repeated for

three cycles.

Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12

weeks).

Parameters to Assess:

Olfactory Profile: Assess any changes in the fragrance character and intensity.

Physicochemical Properties: Measure changes in pH, viscosity, color, and appearance

(e.g., phase separation).

Chemical Degradation: Use GC-MS to quantify the concentration of geranyl crotonate
and identify any degradation products, such as geraniol and crotonic acid.

Safety Assessment
A comprehensive safety assessment of geranyl crotonate has been conducted by the

Research Institute for Fragrance Materials (RIFM). The key findings support its safe use in

fragrance formulations under the established guidelines.

Table 4: Summary of RIFM Safety Assessment for Geranyl Crotonate

Endpoint Result/Conclusion

Genotoxicity Not expected to be genotoxic.

Repeated Dose Toxicity
Exposure is below the Threshold of

Toxicological Concern (TTC).

Reproductive Toxicity Exposure is below the TTC.

Skin Sensitization
No Expected Sensitization Induction Level

(NESIL) of 4700 μg/cm².

Photoirritation/Photoallergenicity
Not expected to be a photoirritant or

photoallergen based on UV/Vis spectra.
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For detailed information on the maximum acceptable concentrations in different product

categories, it is recommended to consult the latest IFRA Standards.

Mechanism of Olfaction (Generalized)
While the specific olfactory receptors that bind to geranyl crotonate are not publicly

documented, the general mechanism of odor perception involves a complex signaling cascade

within the olfactory sensory neurons.

Diagram 2: Generalized Olfactory Signal Transduction Pathway
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Caption: A simplified diagram of the olfactory signal transduction cascade.
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This generalized pathway illustrates how an odorant molecule, upon binding to a specific G-

protein coupled receptor (GPCR) on an olfactory sensory neuron, initiates a series of

intracellular events. This cascade ultimately leads to the generation of an electrical signal that

is transmitted to the brain and perceived as a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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